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2-[(2Z)-2-[(2E,4E)-5-[3-(2-Hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide 2-[(2Z)-2-[(2E,4E)-5-[3-(2-Hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide
Brand Name: Vulcanchem
CAS No.: 18371-33-0
VCID: VC0102649
InChI: InChI=1S/C23H23N2O2S2.BrH/c26-16-14-24-18-8-4-6-10-20(18)28-22(24)12-2-1-3-13-23-25(15-17-27)19-9-5-7-11-21(19)29-23;/h1-13,26-27H,14-17H2;1H/q+1;/p-1
SMILES: C1=CC=C2C(=C1)N(C(=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CCO)S2)CCO.[Br-]
Molecular Formula: C23H23BrN2O2S2
Molecular Weight: 503.5 g/mol

2-[(2Z)-2-[(2E,4E)-5-[3-(2-Hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide

CAS No.: 18371-33-0

Main Products

VCID: VC0102649

Molecular Formula: C23H23BrN2O2S2

Molecular Weight: 503.5 g/mol

2-[(2Z)-2-[(2E,4E)-5-[3-(2-Hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide - 18371-33-0

CAS No. 18371-33-0
Product Name 2-[(2Z)-2-[(2E,4E)-5-[3-(2-Hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide
Molecular Formula C23H23BrN2O2S2
Molecular Weight 503.5 g/mol
IUPAC Name 2-[(2Z)-2-[(2E,4E)-5-[3-(2-hydroxyethyl)-1,3-benzothiazol-3-ium-2-yl]penta-2,4-dienylidene]-1,3-benzothiazol-3-yl]ethanol;bromide
Standard InChI InChI=1S/C23H23N2O2S2.BrH/c26-16-14-24-18-8-4-6-10-20(18)28-22(24)12-2-1-3-13-23-25(15-17-27)19-9-5-7-11-21(19)29-23;/h1-13,26-27H,14-17H2;1H/q+1;/p-1
Standard InChIKey FSILXDXZXIDNAO-UHFFFAOYSA-M
Isomeric SMILES C1=CC=C2C(=C1)N(/C(=C/C=C/C=C/C3=[N+](C4=CC=CC=C4S3)CCO)/S2)CCO.[Br-]
SMILES C1=CC=C2C(=C1)N(C(=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CCO)S2)CCO.[Br-]
Canonical SMILES C1=CC=C2C(=C1)N(C(=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CCO)S2)CCO.[Br-]
PubChem Compound 14177477
Last Modified Nov 11 2021
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